Biochemical WEE1 Inhibitory Potency
Zedoresertib demonstrates the highest biochemical potency against WEE1 among the three most clinically advanced WEE1 inhibitors. In cell-free kinase assays, zedoresertib achieves an IC₅₀ of 0.8 nM and a Kᵢ of 0.1 nM [1]. This represents approximately 6.5-fold greater potency than adavosertib (IC₅₀ 5.2 nM ) and approximately 4.9-fold greater potency than azenosertib (IC₅₀ 3.9 nM ). While all three compounds achieve low-nanomolar target engagement, the sub-nanomolar Kᵢ of zedoresertib (<1 nM) is a distinguishing parameter that may permit lower drug exposure to achieve equivalent target coverage, a consideration relevant for therapeutic index and combination regimen design.
| Evidence Dimension | WEE1 kinase inhibitory potency (cell-free biochemical assay) |
|---|---|
| Target Compound Data | IC₅₀ = 0.8 nM; Kᵢ = 0.1 nM |
| Comparator Or Baseline | Adavosertib: IC₅₀ = 5.2 nM ; Azenosertib: IC₅₀ = 3.9 nM |
| Quantified Difference | Zedoresertib is 6.5× more potent than adavosertib and 4.9× more potent than azenosertib by IC₅₀ |
| Conditions | Cell-free kinase inhibition assay; ATP-competitive format; independent measurements across published studies |
Why This Matters
Higher intrinsic potency at the target level can translate into lower clinical dose requirements, reduced pill burden, and potentially improved therapeutic index — all of which are procurement-relevant considerations when selecting a WEE1 inhibitor for combination trial design or preclinical proof-of-concept studies.
- [1] Nelen J, Sarkar B, Jiménez-Bernad J, et al. Wee1-targeting inhibitors: From virtual screening to lead discovery. Bioorg Med Chem. 2026: lines 140–141 (Debio-0123 IC₅₀ = 0.8 nM). View Source
